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For researchers, scientists, and drug development professionals, this technical guide provides
a comprehensive overview of Fisetin-d5, a deuterated analog of the naturally occurring
flavonoid, Fisetin. This document details its chemical properties, structure, and applications,
with a focus on its role as an internal standard in quantitative analysis.

Introduction to Fisetin-d5

Fisetin-d5 is a stable, isotopically labeled form of Fisetin, where five hydrogen atoms have
been replaced by deuterium.[1][2] This labeling makes it an ideal internal standard for the
guantification of Fisetin in various biological matrices using mass spectrometry-based
techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid
chromatography-mass spectrometry (LC-MS).[1][3][4] The presence of deuterium atoms
increases the molecular weight of the molecule without significantly altering its chemical
properties, allowing for clear differentiation from the unlabeled Fisetin during analysis.[2]

Fisetin itself is a naturally occurring flavonol found in a variety of fruits and vegetables,
including strawberries, apples, and onions.[2][5] It has garnered significant interest in the
scientific community for its diverse biological activities, including antioxidant, anti-inflammatory,
anticancer, and neuroprotective effects.[2][6] As research into the therapeutic potential of
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Fisetin advances, the need for accurate and reliable quantification methods becomes
paramount, highlighting the critical role of internal standards like Fisetin-d5.

Chemical Structure and Properties

The chemical structure of Fisetin-d5 is identical to that of Fisetin, with the exception of the five
deuterium atoms. Its formal name is 2-(3,4-dihydroxyphenyl-2,5,6-d3)-3,7-dihydroxy-4H-1-
benzopyran-4-one-6,8-d2.[1]

Below is a diagram illustrating the structural relationship between Fisetin and Fisetin-d5, with
the positions of the deuterium atoms highlighted.
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Figure 1: Structural relationship between Fisetin and Fisetin-d5.

Physicochemical Properties

The key physicochemical properties of Fisetin-d5 are summarized in the table below for easy

reference and comparison.
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Property Value Reference
CAS Number 2909407-29-8 [1]
Molecular Formula C15HsDs0e [1]
Molecular Weight 291.27 g/mol [31[7]
Exact Mass 291.0791 g/mol [3]
Purity >98% [3]
Appearance Solid powder [3]
Storage -20°C [1]
Solubility
The solubility of Fisetin-d5 in various solvents is a critical factor for its use in experimental
settings.
Solvent Solubility Reference
DMF 30 mg/mL [1]
DMSO 30 mg/mL [1]
DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL [1]
Ethanol 5 mg/mL [1]

Experimental Protocols and Applications

The primary application of Fisetin-d5 is as an internal standard in quantitative analytical

methods.[1][3][8] Its use is crucial for correcting for variations in sample preparation, injection

volume, and instrument response, thereby ensuring the accuracy and precision of the

quantification of Fisetin.

Quantification of Fisetin using LC-MS with Fisetin-d5

Internal Standard
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While specific, detailed experimental protocols for the synthesis of Fisetin-d5 are not readily
available in the public domain, a general workflow for its application in quantifying Fisetin in a
biological sample using LC-MS is described below.
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Figure 2: General workflow for the quantification of Fisetin using Fisetin-d5.

Methodology:

o Sample Preparation: A known amount of Fisetin-d5 is spiked into the biological sample. This
is followed by an extraction procedure, such as protein precipitation and liquid-liquid or solid-
phase extraction, to isolate the analytes of interest from the sample matrix. The extract is
then evaporated to dryness and reconstituted in a solvent compatible with the LC mobile
phase.

o LC-MS Analysis: The reconstituted sample is injected into an LC system. The Fisetin and
Fisetin-d5 are separated from other components in the sample on a chromatographic
column. The eluent from the column is then introduced into a mass spectrometer, where the
analytes are ionized and detected. Multiple Reaction Monitoring (MRM) is a commonly used
mode for quantification, where specific precursor-to-product ion transitions for both Fisetin
and Fisetin-d5 are monitored.

o Data Analysis: The peak areas for both Fisetin and Fisetin-d5 are integrated. A calibration
curve is generated by analyzing a series of standards with known concentrations of Fisetin
and a constant concentration of Fisetin-d5. The concentration of Fisetin in the unknown
sample is then determined by calculating the peak area ratio of Fisetin to Fisetin-d5 and
interpolating this value on the calibration curve.

Signaling Pathways of Fisetin
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While Fisetin-d5 is primarily a tool for analytical chemistry, understanding the biological activity
of the parent compound, Fisetin, is essential for researchers in drug development. Fisetin has

been shown to modulate several key signaling pathways involved in cellular processes such as
proliferation, apoptosis, and inflammation.

Fisetin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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